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Compound of Interest

Compound Name: YM158 free base

Cat. No.: B8761486 Get Quote

Welcome to the technical support center for YM158 free base. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the proper

handling and dissolution of YM158 free base for experimental use. Below you will find

frequently asked questions (FAQs) and troubleshooting guides to address common issues

encountered during solution preparation.

Frequently Asked Questions (FAQs)
Q1: What is YM158 free base and what is its mechanism of action?

YM158 free base is a potent and selective dual antagonist of the leukotriene D4 (LTD4)

receptor (CysLT1R) and the thromboxane A2 (TXA2) receptor (TP).[1] By blocking these

receptors, YM158 can inhibit downstream signaling pathways associated with inflammation,

bronchoconstriction, and platelet aggregation.

Q2: In which solvents is YM158 free base soluble?

Based on available data, YM158 free base is soluble in dimethyl sulfoxide (DMSO). Its

solubility in other common laboratory solvents such as ethanol and water is limited. For most in

vitro experimental applications, DMSO is the recommended solvent for preparing stock

solutions.

Q3: How should I prepare a stock solution of YM158 free base?
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To prepare a stock solution, it is recommended to dissolve YM158 free base in DMSO. The

specific concentration of the stock solution will depend on the requirements of your experiment.

A general protocol is provided in the "Experimental Protocols" section below.

Q4: Can I dissolve YM158 free base directly in aqueous solutions or cell culture media?

Directly dissolving YM158 free base in aqueous solutions, including buffers and cell culture

media, is not recommended due to its low aqueous solubility. A concentrated stock solution in

DMSO should be prepared first and then diluted to the final working concentration in the

aqueous medium.

Q5: My YM158 free base is not dissolving properly in DMSO. What should I do?

Please refer to the "Troubleshooting Guide" below for a step-by-step approach to address

dissolution issues.

Troubleshooting Guide: YM158 Free Base
Dissolution Issues
This guide provides a systematic approach to troubleshooting common problems encountered

when dissolving YM158 free base.

Problem: Precipitate or undissolved particles observed
in the DMSO stock solution.
Experimental Workflow for Troubleshooting Dissolution:
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Initial Observation

Troubleshooting Steps

Outcome

Precipitate observed in
YM158 free base DMSO solution

Step 1: Verify Solvent Quality
- Use anhydrous/molecular sieve grade DMSO.

- Use a fresh, unopened aliquot of DMSO.

Start Troubleshooting

Step 2: Gentle Warming
- Warm the solution to 37°C in a water bath.
- Mix gently by inversion or slow vortexing.

If precipitate persists

Solution is clear

If issue is resolved
Step 3: Sonication

- Sonicate the solution in a water bath sonicator
 for 5-10 minutes.

If precipitate persists

If issue is resolved

Step 4: Re-evaluate Concentration
- Check if the intended concentration exceeds

 the known solubility limit.

If precipitate persists

If issue is resolved

If concentration is appropriate
 and precipitate dissolves

Precipitate remains

If concentration is too high

Click to download full resolution via product page

Caption: Troubleshooting workflow for YM158 free base dissolution.
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Quantitative Data Summary
Precise quantitative solubility data for YM158 free base in common laboratory solvents is not

consistently reported across public sources. However, for practical purposes, the following

information has been compiled from various suppliers and should be used as a guideline. It is

always recommended to perform a small-scale solubility test before preparing a large stock

solution.

Solvent
Reported Solubility
(Approximate)

Notes

DMSO ≥ 20 mg/mL
The most common solvent for

stock solutions.

Ethanol Sparingly soluble
Not recommended for primary

stock solutions.

Water Insoluble
Do not attempt to dissolve

directly in aqueous solutions.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of YM158
Free Base in DMSO
Materials:

YM158 free base (MW: 681.23 g/mol )

Anhydrous/molecular sieve grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:
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Weighing: Accurately weigh out 6.81 mg of YM158 free base powder using an analytical

balance and place it into a sterile vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the YM158 free base.

Dissolution:

Cap the vial securely.

Vortex the solution gently for 1-2 minutes.

If particles remain, warm the solution in a 37°C water bath for 5-10 minutes, with

occasional gentle mixing.

If necessary, sonicate the solution in a water bath sonicator for 5-10 minutes until the

solution is clear.

Sterilization (Optional): If required for your application (e.g., cell culture), sterile-filter the

solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Signaling Pathways
YM158 free base exerts its effects by antagonizing the Leukotriene D4 (LTD4) receptor

(CysLT1R) and the Thromboxane A2 (TXA2) receptor (TP).

Leukotriene D4 (LTD4) Receptor Signaling Pathway
LTD4 binding to its G-protein coupled receptor, CysLT1R, activates downstream signaling

cascades that are implicated in inflammatory responses. These pathways can include the

activation of phospholipase C (PLC), leading to an increase in intracellular calcium and

activation of protein kinase C (PKC). Additionally, CysLT1R signaling can activate the MAP

kinase/ERK pathway, influencing cell proliferation and survival.[2][3]
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Caption: YM158 antagonism of the LTD4 signaling pathway.
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Thromboxane A2 (TXA2) Receptor Signaling Pathway
TXA2 binds to its G-protein coupled receptor, TP, which can couple to multiple G proteins,

including Gq and G12/13.[4] Activation of the Gq pathway leads to PLC activation and

increased intracellular calcium, resulting in responses like platelet aggregation and

vasoconstriction.[4] The G12/13 pathway can activate Rho GTPases, influencing cell migration

and cytoskeletal reorganization.
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Caption: YM158 antagonism of the TXA2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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